Cas no 890045-44-0 (9H-Thioxanthen-9-one, 3-[4-(methylthio)phenyl]-, 10,10-dioxide)

9H-Thioxanthen-9-one, 3-[4-(methylthio)phenyl]-, 10,10-dioxide structure
890045-44-0 structure
Product name:9H-Thioxanthen-9-one, 3-[4-(methylthio)phenyl]-, 10,10-dioxide
CAS No:890045-44-0
MF:C20H14O3S2
MW:366.453362941742
CID:616475
PubChem ID:11559665

9H-Thioxanthen-9-one, 3-[4-(methylthio)phenyl]-, 10,10-dioxide Chemical and Physical Properties

Names and Identifiers

    • 9H-Thioxanthen-9-one, 3-[4-(methylthio)phenyl]-, 10,10-dioxide
    • 3-(4-methylsulfanylphenyl)-10,10-dioxothioxanthen-9-one
    • DTXSID60468607
    • 890045-44-0
    • Inchi: InChI=1S/C20H14O3S2/c1-24-15-9-6-13(7-10-15)14-8-11-17-19(12-14)25(22,23)18-5-3-2-4-16(18)20(17)21/h2-12H,1H3
    • InChI Key: IKFZQRKGNVRVOH-UHFFFAOYSA-N
    • SMILES: CSC1=CC=C(C=C1)C2=CC3=C(C=C2)C(=O)C4=CC=CC=C4S3(=O)=O

Computed Properties

  • Exact Mass: 366.03843665g/mol
  • Monoisotopic Mass: 366.03843665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 601
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 84.9Ų

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